Cas no 1397206-76-6 (7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester-)

• Product Name: 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester-
• CAS No: 1397206-76-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD29037519
• CID: 4593989
• PubChem ID: 71280974
• Update Time: 2025-06-11

7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester- Chemical and Physical Properties

Names and Identifiers

• 7-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate(WXC07022)
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)-, ethyl ester
• SCHEMBL14739394
• XIICEPYUKGVRMS-UHFFFAOYSA-N
• AS-72678
• MFCD29037519
• ethyl7-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• AKOS027360264
• 1397206-76-6
• 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester-

• MDL： MFCD29037519
• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)8-6-15-9-5-7(11(12,13)14)3-4-16(8)9/h3-6H,2H2,1H3
• InChI Key： XIICEPYUKGVRMS-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(OCC)=O)N1C=CC(C(F)(F)F)=C2

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester-

Introduction to 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester (CAS No. 1397206-76-6)

7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester, identified by the CAS number 1397206-76-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif renowned for its broad spectrum of biological activities and utility in drug discovery. The presence of a trifluoromethyl group at the 7-position and an ester functionality at the 3-position introduces unique electronic and steric properties, making it a promising scaffold for developing novel therapeutic agents.

The imidazo1,2-APyridine core is a fused bicyclic system consisting of an imidazole ring connected to a pyridine ring. This structural configuration is well-documented for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The trifluoromethyl substituent, in particular, is a key pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity. Its electron-withdrawing nature also influences the electronic distribution of the molecule, which can be exploited to fine-tune its biological activity.

7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester has been extensively studied in recent years due to its potential applications in addressing various therapeutic challenges. One of the most compelling areas of research involves its role as an intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The ester group at the 3-position provides a versatile handle for further chemical modifications, allowing medicinal chemists to explore diverse derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel compounds derived from this scaffold. Researchers have leveraged molecular docking simulations to identify potential binding modes of 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester with target proteins. These studies have revealed promising interactions with proteins involved in signal transduction pathways, suggesting its potential as an anti-cancer agent. Additionally, the compound has shown promise in preclinical models for treating inflammatory disorders by modulating cytokine production and immune cell function.

The synthesis of 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the imidazopyridine core, followed by functionalization at the 7-position with a trifluoromethyl group. The introduction of the ester moiety at the 3-position is typically achieved through esterification reactions, which can be optimized for high yield and purity. These synthetic routes underscore the compound's accessibility for further structural diversification and lead optimization.

In terms of pharmacokinetic profiles, 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester exhibits favorable properties that make it an attractive candidate for drug development. The trifluoromethyl group enhances lipophilicity, facilitating cellular uptake and membrane permeability. Meanwhile, the ester group can be hydrolyzed in vivo to release a free carboxylic acid functionality, which may improve bioavailability and metabolic stability. These characteristics are critical for designing compounds that exhibit prolonged half-lives and reduced side effects.

The compound's potential extends beyond oncology and inflammation research. Emerging studies suggest that 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester may have applications in neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Furthermore, its structural features make it a valuable building block for exploring new therapeutic modalities in infectious diseases and antibiotic resistance management.

As research continues to uncover new biological functions of heterocyclic compounds like 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. These partnerships enable researchers to combine expertise in synthetic chemistry, computational biology, and preclinical testing to accelerate the translation of laboratory findings into clinical candidates. The compound's multifaceted potential ensures that it remains at the forefront of drug discovery efforts aimed at addressing unmet medical needs.

The future prospects for 7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester are bright, driven by ongoing research into its pharmacological effects and synthetic versatility. Innovations in biocatalysis and flow chemistry may further streamline its production process, making it more cost-effective for large-scale applications. Additionally, advances in crystallography and structural biology will continue to provide insights into how this compound interacts with biological targets at an atomic level.

In conclusion,7-Trifluoromethyl-Imidazo1,2-APyridine-3-Carboxylic Acid Ethyl Ester (CAS No. 1397206-76-6) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for therapeutic development. Its unique structural features and diverse biological activities position it as a cornerstone compound for future drug discovery initiatives across multiple disease areas.